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Compound of Interest

Compound Name: Vinylene carbonate

Cat. No.: B1217175 Get Quote

Navigating the Risks: A Guide to Handling
Vinylene Carbonate
For researchers, scientists, and drug development professionals, the safe handling of

chemicals is paramount. This guide provides essential, immediate safety and logistical

information for the use of Vinylene Carbonate, a compound widely utilized as an electrolyte

additive in lithium-ion batteries. Adherence to these procedures is critical to ensure personal

safety and prevent environmental contamination.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling Vinylene Carbonate, a comprehensive PPE strategy is non-negotiable. The

following table summarizes the required protective gear.
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PPE Category Item Specifications

Eye/Face Protection Safety Goggles

Tightly fitting, conforming to

EN 166 (EU) or NIOSH (US)

standards.[1]

Skin Protection Gloves

Chemical-resistant gloves

(e.g., PVC).[2] Inspect for

leaks before use.[3][4]

Protective Clothing

Fire/flame resistant and

impervious clothing to prevent

skin exposure.[1][5][6]

Respiratory Protection Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[5]

[6] Required when

vapors/aerosols are

generated.

Safe Handling and Storage Protocols
Proper operational procedures are crucial to minimize exposure and maintain the chemical's

stability.

Handling:

Work in a well-ventilated area.[3][5]

Avoid breathing dust, vapor, mist, or gas.[5]

Avoid contact with skin and eyes.[5]

Use spark-proof tools and explosion-proof equipment.[5]
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Do not eat, drink, or smoke in work areas.[3][7]

Wash hands thoroughly after handling.[3]

Storage:

Store in a cool, dry, well-ventilated area, away from sources of ignition.[2][5]

Keep containers tightly closed.[2][5]

Store below 20°C.[5]

In solid form, high-purity Vinylene Carbonate is stable long-term when stored below 10°C.

[8]

Liquid Vinylene Carbonate can rapidly turn yellow and should be stabilized, often with

radical scavengers like BHT.[8]

Emergency Procedures: Spills, Exposure, and Fire
Immediate and correct response to emergencies can significantly mitigate harm.

Spill Response Workflow

Spill Occurs

Minor Spill

Major Spill

Remove Ignition Sources

Evacuate Area Alert Emergency Responders

Ensure Adequate Ventilation Absorb with Inert Material
(e.g., sand, vermiculite)

Collect in Suitable Container
for Disposal Decontaminate Spill Area Spill Contained
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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